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Compound of Interest

Compound Name: Royal Jelly acid

Cat. No.: B087122 Get Quote

For researchers and scientists in drug development, meticulous handling and disposal of all

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the proper disposal of

Royal Jelly acid, also known as (E)-10-Hydroxy-2-decenoic acid (10-HDA), a unique fatty acid

found in royal jelly. Adherence to these protocols will help your institution remain compliant with

safety regulations and build a culture of responsible chemical management.

Chemical and Physical Properties of Royal Jelly Acid
Understanding the properties of a substance is the first step toward safe handling and disposal.

The following table summarizes key quantitative data for Royal Jelly acid.
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Property Data Reference

Chemical Name
(E)-10-Hydroxy-2-decenoic

acid
[1][2]

Synonyms
Royal Jelly acid, (E)-Queen

Bee Acid
[1][3]

CAS Number 14113-05-4 [1][3]

Molecular Formula C₁₀H₁₈O₃ [1][3]

Molecular Weight 186.25 g/mol [1][3]

Purity >98% [3]

Hazard Classification

Skin Irritant (Category 2),

Serious Eye Irritant (Category

2A)

[1][2]

Experimental Protocol: Standard Disposal
Procedure for Royal Jelly Acid
This protocol outlines the necessary steps for the safe disposal of Royal Jelly acid in a

laboratory setting. The primary principle is to treat it as a hazardous chemical waste stream,

avoiding environmental release.

Materials Required:

Appropriate Personal Protective Equipment (PPE): Safety goggles with side-shields,

protective gloves, impervious lab coat.[1]

Designated, compatible hazardous waste container with a secure screw cap.[4][5]

Hazardous Waste Label.[4][6]

Inert absorbent material (e.g., diatomite, universal binders) for spill cleanup.[1]

70% Ethanol or other suitable decontamination solution.[1]
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Procedure:

Preparation and Labeling:

Designate a specific, compatible waste container for Royal Jelly acid waste. The

container must be in good condition, leak-proof, and have a tightly fitting cap.[4][5]

Affix a "Hazardous Waste" label to the container before adding any waste.[4][5]

On the label, clearly write the full chemical name: "Royal Jelly acid" or "(E)-10-Hydroxy-2-

decenoic acid". Do not use abbreviations.[4] List all constituents and their approximate

percentages if it is a mixed waste stream.[5]

Waste Collection:

Solid Waste: Carefully transfer solid Royal Jelly acid or materials contaminated with it

(e.g., weighing paper, contaminated gloves) into the designated hazardous waste

container. Avoid creating dust.[7]

Liquid Waste: Transfer solutions containing Royal Jelly acid into a designated liquid

hazardous waste container.

Empty Containers: The original container of Royal Jelly acid must be triple-rinsed with a

suitable solvent. The first rinseate must be collected and disposed of as hazardous waste.

[6][8] After thorough rinsing and air-drying, deface the original label and dispose of the

container according to your institution's guidelines for clean glassware or plastic.[6]

Storage:

Keep the hazardous waste container securely capped at all times, except when adding

waste.[5][6]

Store the container in a designated Satellite Accumulation Area (SAA).[4]

Segregate the waste container from incompatible materials, such as strong oxidizing

agents, strong acids, or strong alkalis.[1][4] Use secondary containment bins to prevent

spills from spreading.[6]
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Accidental Spill Cleanup:

Ensure the area is well-ventilated.[1]

Wearing full PPE, contain the spill.[1]

For liquid spills, absorb the material with a finely-powdered, liquid-binding material like

diatomite.[1] For solid spills, carefully sweep up the material to avoid creating dust and

place it in the hazardous waste container.[7]

Decontaminate the spill area and any affected equipment by scrubbing with alcohol or

another appropriate solvent.[1]

Dispose of all cleanup materials as hazardous waste.[1]

Final Disposal:

Do not dispose of Royal Jelly acid down the drain or in the regular trash.[3][6]

Discharging into sewers is to be avoided.[3]

Once the waste container is full, arrange for pickup by contacting your institution's

Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service.[7] Follow your institution's specific procedures for waste pickup requests.[5]

Mandatory Visualizations
To further clarify the procedural flow, the following diagrams illustrate the logical relationships in

the disposal workflow for Royal Jelly acid.
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Caption: Workflow for the routine disposal and spill management of Royal Jelly acid.
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Caption: Decision-making flowchart for the proper disposal route of Royal Jelly acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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